Cas no 1263376-47-1 (4,4,4-Trifluorobutyric anhydride)

• Product Name: 4,4,4-Trifluorobutyric anhydride
• CAS No: 1263376-47-1
• MF: C₈H₈F₆O₃
• MW: 266.13774394989
• MDL: MFCD18379754
• CID: 4584125
• Update Time: 2025-05-20

4,4,4-Trifluorobutyric anhydride Chemical and Physical Properties

Names and Identifiers

• 4,4,4-Trifluorobutyric anhydride

• MDL： MFCD18379754
• Inchi： 1S/C8H8F6O3/c9-7(10,11)3-1-5(15)17-6(16)2-4-8(12,13)14/h1-4H2
• InChI Key： SLOWZJDVDAAHJX-UHFFFAOYSA-N
• SMILES： C(OC(=O)CCC(F)(F)F)(=O)CCC(F)(F)F

Computed Properties

• Exact Mass: 266.038
• Monoisotopic Mass: 266.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2

Additional information on 4,4,4-Trifluorobutyric anhydride

4,4,4-Trifluorobutyric Anhydride (CAS No. 1263376-47-1): A Versatile Fluorinated Building Block for Modern Chemistry

4,4,4-Trifluorobutyric anhydride (CAS No. 1263376-47-1) is a highly valuable fluorinated compound that has gained significant attention in pharmaceutical, agrochemical, and material science applications. As a trifluorinated derivative of butyric anhydride, this specialty chemical offers unique reactivity patterns due to the strong electron-withdrawing nature of the trifluoromethyl group. The compound serves as a crucial fluorinated building block for synthesizing various advanced materials and bioactive molecules.

The growing demand for 4,4,4-trifluorobutyric acid derivatives in drug discovery stems from the ability of fluorine atoms to modulate biological activity, improve metabolic stability, and enhance membrane permeability. Recent studies highlight its utility in creating CF3-containing pharmaceuticals, particularly in the development of kinase inhibitors and anti-inflammatory agents. The anhydride form provides superior reactivity compared to the acid, enabling efficient acylation reactions under mild conditions.

In material science, 4,4,4-trifluorobutyric anhydride finds application in the synthesis of fluorinated polymers with enhanced thermal stability and chemical resistance. The incorporation of trifluorobutyl groups into polymer backbones significantly improves material properties, making them suitable for high-performance coatings and electronic applications. Researchers are particularly interested in its potential for creating low-surface-energy materials used in water-repellent coatings and anti-fouling surfaces.

The synthetic utility of CAS 1263376-47-1 extends to its role as a precursor for various trifluorinated intermediates. Organic chemists value its ability to introduce the 4,4,4-trifluorobutyryl moiety into complex molecules through straightforward acylation reactions. This characteristic has made it increasingly popular in the synthesis of fluorinated liquid crystals for display technologies and fluorescent probes for biological imaging.

Recent advancements in green chemistry approaches have focused on developing more sustainable methods for producing 4,4,4-trifluorobutyric anhydride and its derivatives. The compound's compatibility with flow chemistry systems and catalytic processes aligns well with the pharmaceutical industry's shift toward continuous manufacturing. These developments address growing concerns about sustainable fluorination methods while maintaining the compound's synthetic utility.

The analytical characterization of 4,4,4-trifluorobutyric anhydride typically involves 19F NMR spectroscopy, which provides distinct signals for the trifluoromethyl groups, and mass spectrometry for purity assessment. Storage recommendations emphasize the importance of moisture-free conditions to prevent hydrolysis back to the corresponding acid. Proper handling procedures ensure the compound's stability and maintain its reactivity for synthetic applications.

Market trends indicate increasing demand for high-purity 4,4,4-trifluorobutyric anhydride, particularly from the pharmaceutical and electronics sectors. The compound's unique combination of fluorine content and anhydride reactivity positions it as a strategic material in the development of next-generation fluorinated compounds. As research continues into novel applications, CAS 1263376-47-1 is expected to play an expanding role in advanced material design and medicinal chemistry.

Quality specifications for 4,4,4-trifluorobutyric anhydride typically include parameters such as purity grade (often ≥98%), water content, and acid value. Suppliers frequently provide customized solutions, including trifluorobutyric anhydride derivatives with specific isotopic labeling or tailored purity profiles for specialized applications. These value-added offerings cater to the evolving needs of research and industrial users.

Future research directions for 4,4,4-trifluorobutyric anhydride include exploring its potential in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs) where the trifluorobutyl groups could impart unique adsorption properties. Additionally, its application in fluorinated ionic liquids and electrolyte additives for batteries represents an emerging area of investigation. These developments align with global trends toward energy storage solutions and advanced functional materials.

For synthetic chemists working with 4,4,4-trifluorobutyric anhydride, recent literature highlights optimized procedures for its use in amide bond formation and esterification reactions. The compound's reactivity profile makes it particularly useful for modifying sensitive substrates where traditional acylating agents might cause side reactions. These methodological advances continue to expand the compound's utility in complex molecule synthesis.

The environmental fate and biodegradation pathways of 4,4,4-trifluorobutyric anhydride derivatives have become an important research area, particularly in light of increasing regulatory scrutiny of fluorinated organic compounds. Understanding the metabolic processing of these materials helps guide the design of environmentally friendly fluorochemicals that maintain desired performance characteristics while minimizing ecological impact.

In summary, 4,4,4-trifluorobutyric anhydride (CAS No. 1263376-47-1) represents a versatile and increasingly important fluorinated building block with wide-ranging applications across multiple scientific disciplines. Its unique chemical properties, combined with the growing demand for fluorine-containing compounds, ensure its continued relevance in both academic research and industrial applications. As synthetic methodologies advance and new applications emerge, this compound is poised to play an even more significant role in the development of innovative materials and bioactive molecules.